Cas no 243984-31-8 (Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-)

• Product Name: Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-
• CAS No: 243984-31-8
• MF: C₈H₇FN₄
• MW: 178.166383981705
• CID: 1418472
• Update Time: 2024-08-15

Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2-fluoro-4-(1H-1,2,4-triazol-1-yl)-

• Inchi： 1S/C8H7FN4/c9-7-3-6(1-2-8(7)10)13-5-11-4-12-13/h1-5H,10H2
• InChI Key： NSJCEPRXUWWNOB-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(N2C=NC=N2)C=C1F

Computed Properties

• Exact Mass: 178.06561

Experimental Properties

• Density: 1.43±0.1 g/cm3(Predicted)
• Boiling Point: 361.7±52.0 °C(Predicted)
• PSA: 56.73
• pka: 2.15±0.10(Predicted)